N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C17H20N4O2S/c1-23-14-9-7-13(8-10-14)18-16(22)19-17-21-20-15(24-17)11-12-5-3-2-4-6-12/h5,7-10H,2-4,6,11H2,1H3,(H2,18,19,21,22)
• InChI Key: NJSKAKWRNMFWLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)CC3=CCCCC3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

Thiadiazole derivatives, including compounds similar to "N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea", have garnered interest in the scientific community due to their diverse biological activities and potential applications in medicinal chemistry. These compounds have been studied for their fungicidal, plant growth-regulating activities, and as inhibitors of various biological targets (Song et al., 2008).

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves the reaction of amino-thiadiazole with various isocyanates to introduce different aryl or alkyl groups, which significantly influence the compound's properties and activities. These reactions are typically characterized by the formation of urea scaffolds that can be confirmed through techniques like X-ray crystallography, NMR, MS, and IR spectroscopy (Li-Qiao Shi, 2011).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including the urea scaffold, is often planar due to the presence of intramolecular N–H···O hydrogen bonds. This planarity can affect the compound's interaction with biological targets and its overall stability and reactivity. The structure is further stabilized through intermolecular hydrogen bonds and π–π stacking interactions, which are crucial for the compound's biological activities (Xin-jian Song et al., 2008).

Chemical Reactions and Properties

Thiadiazole derivatives can undergo various chemical reactions, including interactions with different substrates or reagents, to form new compounds with potential biological activities. These reactions can be influenced by the specific functional groups present on the thiadiazole ring and the attached aryl or alkyl groups (Wang Yan-gang, 2008).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting point, and crystalline structure, are determined by their molecular structure and the nature of substituents. These properties are crucial for the compound's application in different fields and can affect its bioavailability and stability (A. Lough et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological targets, are influenced by the thiadiazole core and the nature of the substituents. These properties are critical for the compound's biological activities and potential therapeutic applications (Hong-Song Zhang et al., 2017).